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Compound of Interest

Compound Name: Pbttt-C14

Cat. No.: B16087765

Get Quote

Important Note: Initial assessments of "Pbttt-C14" can be misleading. The "-C14" designation

in its name refers to the presence of a tetradecyl (C14) alkyl side chain, not the radioactive

isotope Carbon-14. Therefore, handling procedures should focus on chemical and physical

hazards rather than radiological precautions.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-

b]thiophene] (PBTTT-C14), a combustible solid polymer. Adherence to these protocols is

essential for ensuring laboratory safety and proper environmental stewardship.

Key Safety and Physical Data
The following table summarizes the critical safety and physical properties of PBTTT-C14.
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Property Value Citation(s)

Chemical Name

Poly[2,5-bis(3-

tetradecylthiophen-2-

yl)thieno[3,2-b]thiophene]

[1]

CAS Number 888491-19-8 [1]

Physical Form Powder [1]

Molecular Formula (C42H62S4)n [1]

Primary Hazard
Combustible Solid (Storage

Class 11)
[1]

Environmental Hazard

Water Hazard Class 3 (WGK

3): Severely hazardous to

water

[1]

Melting Point >200 °C [1]

Operational Plan for Handling PBTTT-C14
This section outlines the step-by-step procedures for the safe handling of PBTTT-C14 in a

laboratory setting.

Required Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE must be worn at all times

when handling PBTTT-C14:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: In cases of potential dust generation or inadequate ventilation, a

NIOSH-approved particulate respirator is recommended.
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Step-by-Step Handling Protocol
Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Have all necessary equipment, including a calibrated scale, weighing paper, and

appropriate solvents, readily available.

Confirm that a Class D fire extinguisher (for combustible solids) is accessible.

Locate the nearest safety shower and eyewash station.

Weighing and Aliquoting:

Perform all weighing and handling of PBTTT-C14 powder inside a chemical fume hood to

prevent inhalation of dust and contamination of the laboratory.

Use anti-static weighing dishes to minimize the risk of ignition from static discharge.

Carefully transfer the desired amount of the powder. Avoid creating dust clouds.

Dissolution:

If dissolving the polymer, add the solvent slowly to the powder.

Ensure the chosen solvent is compatible with PBTTT-C14 and other reagents in the

experiment.

Post-Handling:

Securely cap the primary container of PBTTT-C14.

Clean any spills immediately according to the disposal plan.

Wipe down the work surface with an appropriate cleaning agent.

Remove and dispose of gloves and any contaminated disposable materials in the

designated waste container.
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Wash hands thoroughly with soap and water.

Disposal Plan
Due to its classification as severely hazardous to water, PBTTT-C14 and its contaminated

waste must be disposed of with extreme care to prevent environmental contamination.

Solid Waste:

All solid waste contaminated with PBTTT-C14, including gloves, weighing paper, and

pipette tips, must be collected in a clearly labeled, sealed hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Liquid Waste:

Solutions containing PBTTT-C14 should be collected in a designated, labeled hazardous

waste container for liquid chemical waste.

Under no circumstances should PBTTT-C14 or solutions containing it be poured down the

drain.

Disposal Procedure:

All waste containers must be properly labeled with the full chemical name and associated

hazards.

Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste. Contact your EHS office for guidance.

Experimental Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling PBTTT-
C14 in a research laboratory.
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Safe Handling Workflow for PBTTT-C14

Preparation

Handling
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Don Appropriate PPE
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Weigh PBTTT-C14 Powder

Begin Experiment

Dissolve in Solvent (if required)

Dispose of Contaminated Waste

After Experiment

Clean Work Area

Decontaminate & Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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